Cas no 22435-12-7 ([(2R)-2-Acetyloxy-2-[(2S,3S,4R,5R)-3,4,5-triacetyloxyoxolan-2-yl]ethyl] acetate)

• Product Name: [(2R)-2-Acetyloxy-2-[(2S,3S,4R,5R)-3,4,5-triacetyloxyoxolan-2-yl]ethyl] acetate
• CAS No: 22435-12-7
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• CID: 2659672
• Update Time: 2024-02-29

[(2R)-2-Acetyloxy-2-[(2S,3S,4R,5R)-3,4,5-triacetyloxyoxolan-2-yl]ethyl] acetate Chemical and Physical Properties

Names and Identifiers

• 1-O,2-O,3-O,5-O,6-O-Pentaacetyl-α-D-galactofuranose
• alpha-D-Galactofuranose pentaacetate
• [(2R)-2-Acetyloxy-2-[(2S,3S,4R,5R)-3,4,5-triacetyloxyoxolan-2-yl]ethyl] acetate

• Inchi： 1S/C16H22O11/c1-7(17)22-6-12(23-8(2)18)13-14(24-9(3)19)15(25-10(4)20)16(27-13)26-11(5)21/h12-16H,6H2,1-5H3/t12-,13+,14+,15-,16+/m1/s1
• InChI Key： JRZQXPYZEBBLPJ-CWVYHPPDSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]1[C@@H](COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 599
• Topological Polar Surface Area: 141